Cas no 61820-70-0 (3-Isoxazolamine, N-[(4-methoxyphenyl)methylene]-5-phenyl-)

• Product name: 3-Isoxazolamine, N-[(4-methoxyphenyl)methylene]-5-phenyl-
• CAS No: 61820-70-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 1630356

3-Isoxazolamine, N-[(4-methoxyphenyl)methylene]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine, N-[(4-methoxyphenyl)methylene]-5-phenyl-

• Inchi： 1S/C17H14N2O2/c1-20-15-9-7-13(8-10-15)12-18-17-11-16(21-19-17)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key： LFBJQVZVXQUPCC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(N=CC2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 278.10562

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 149-150 °C
• Boiling Point: 492.7±40.0 °C(Predicted)
• PSA: 47.62
• pka: 2.02±0.50(Predicted)